![molecular formula C13H12BrNO2S B253550 N-(4-bromophenyl)-N-methylbenzenesulfonamide](/img/structure/B253550.png)
N-(4-bromophenyl)-N-methylbenzenesulfonamide
Overview
Description
N-(4-bromophenyl)-N-methylbenzenesulfonamide, also known as N-(4-bromophenyl) methanesulfonamide or NBS, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. NBS is a sulfonamide derivative that has been used as a reagent in various chemical reactions.
Mechanism of Action
The mechanism of action of NBS involves the formation of a bromonium ion intermediate, which reacts with nucleophilic species such as water, alcohols, and amines. The bromonium ion intermediate is highly reactive and can be attacked by various nucleophiles, leading to the formation of a brominated product.
Biochemical and Physiological Effects
NBS has been shown to have various biochemical and physiological effects. It has been reported to have antitumor, anti-inflammatory, and antiviral properties. NBS has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase.
Advantages and Limitations for Lab Experiments
NBS has several advantages for lab experiments, including its high reactivity, selectivity, and ease of use. It can be used in a wide range of organic synthesis reactions and has been shown to be effective in the synthesis of various biologically active compounds. However, NBS has some limitations, including its high cost and potential toxicity.
Future Directions
There are several future directions for the use of NBS in scientific research. One area of interest is the development of new synthetic routes for the production of NBS and its derivatives. Another area of interest is the investigation of the biological activity of NBS and its potential use as a therapeutic agent. Additionally, the use of NBS in the synthesis of novel materials and nanomaterials is an area of active research.
Scientific Research Applications
NBS has been used in various scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It is commonly used as a reagent in organic synthesis reactions to introduce a bromine atom into an aromatic ring. NBS has also been used in the synthesis of various pharmaceuticals and biologically active compounds.
properties
Molecular Formula |
C13H12BrNO2S |
---|---|
Molecular Weight |
326.21 g/mol |
IUPAC Name |
N-(4-bromophenyl)-N-methylbenzenesulfonamide |
InChI |
InChI=1S/C13H12BrNO2S/c1-15(12-9-7-11(14)8-10-12)18(16,17)13-5-3-2-4-6-13/h2-10H,1H3 |
InChI Key |
JKLMAGGEABBUOO-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=C(C=C1)Br)S(=O)(=O)C2=CC=CC=C2 |
Canonical SMILES |
CN(C1=CC=C(C=C1)Br)S(=O)(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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